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Get Quote

Chemical Identification & Properties

The table below summarizes the key identifiers and basic properties of 2-Hydroxy-1,4-benzoquinone to aid

in material verification and handling.

Property

Description

IUPAC Name

Other Names

CAS Registry Number

Molecular Formula

Molar Mass

SMILES

2-Hydroxycyclohexa-2,5-diene-1,4-dione [1]

2-Hydroxy-p-benzoquinone, Hydroxy-1,4-benzoquinone [1] [2] [3]

2474-72-8 [2] [3]

CeHa0s [1] [3]

124.10 g/mol [1] [3]

0=C1C=CC(=0)C(0)=C1 [3]

Stability & Handling Insights
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The available literature points to several important stability concerns, though specific toxicity data for this

exact compound is not provided.

e Dimerization: The compound is known to dimerize spontaneously via peroxo bridges, which means
molecules can link together to form larger structures over time, even without external triggers [1].

¢ Sensitivity to Aqueous Conditions: In moist, near-neutral environments, hydroxybenzoquinones
can undergo significant transformations. They can participate in reactions like Michael addition,
hydration, and fragmentation, leading to the formation of new chromophoric compounds [4]. This
suggests that exposure to water and neutral pH should be minimized.

¢ Reactivity with Ozone: As a hydroxyquinone, it is a prime target for ozone, which acts as a strong
electrophile. The reaction likely proceeds via the Criegee mechanism, involving cycloaddition and
fragmentation [5]. This high reactivity with a powerful oxidizer underscores the need to assess its
compatibility with other chemicals in the lab.

Experimental Protocols

The following method for extracting and analyzing related benzoquinone compounds from cellulosic

materials illustrates practical handling techniques that can be adapted for your standards [4].

e Sample Preparation: Hand sheets can be prepared from fibers suspended in distilled water,
pressed, and dried at 92 °C for 5 minutes.

e Extraction: The material is extracted with 0.1 M aqueous sodium hydroxide (NaOH). The combined
basic extracts are then acidified to pH 5 using 1 M hydrochloric acid (HCI).

¢ Precipitation & Isolation: The compound is precipitated from the acidified solution by dropwise
addition of a strontium chloride hexahydrate solution. The precipitate is stirred, filtered, washed with
water, and dried in vacuo at room temperature.

¢ Analysis: The dried precipitate can be weighed for quantification. For identification, techniques such
as UV/Vis spectrophotometry, NMR spectroscopy, and GC/MS are employed [4].

Frequently Asked Questions

» What is the recommended storage condition for this compound?
» How should I handle this material to ensure its stability?
» My standard has changed color. What should | do?

Troubleshooting Guide

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://en.wikipedia.org/wiki/Hydroxy-1,4-benzoquinone
https://www.springerprofessional.de/en/transformations-of-the-cellulosic-key-chromophore-2-5-dihydroxy-/50891430
https://link.springer.com/article/10.1007/s10570-021-03909-4
https://www.springerprofessional.de/en/transformations-of-the-cellulosic-key-chromophore-2-5-dihydroxy-/50891430
https://www.springerprofessional.de/en/transformations-of-the-cellulosic-key-chromophore-2-5-dihydroxy-/50891430
https://www.smolecule.com/products/s601731?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Issue Possible Cause Recommended Action
Compound Exposure to moisture or Prepare fresh solutions immediately before use.
Decomposition neutral pH aqueous Use anhydrous solvents and control pH. Store the

solutions [4].

Unexpected Spontaneous dimerization
Reaction Products or reaction with solvents

[1].

Low Purity / Yield Side reactions during
in Synthesis formation or post-synthesis
degradation [1].

solid standard with desiccant.

Review the chemical stability of the compound in
your chosen solvent system. Use an inert
atmosphere (e.g., argon) for sensitive reactions.

Ensure reaction conditions are strictly controlled.
Purify the product promptly after synthesis and
confirm identity/purity with NMR or GC-MS.

Safety & Best Practices Summary

The experimental workflows for handling similar compounds involve specific precautions. The diagram

below outlines a general handling and storage workflow based on these practices.
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M

inimize dust/inhalation)

Use anhydrous solvents
and controlled pH

Consider inert atmosphere
(e.g., Argon) for solutions

Store solid at 2-8°C
in sealed container with desiccant

v
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Standard Ready for Use

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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